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Compound of Interest

Compound Name: 4-Bromo-2-chloroaniline

CAS No.: 38762-41-3

Cat. No.: B1269894

Get Quote

CAS: 38762-41-3 | Formula: C₆H₅BrClN | Mol.[1][2][3][4] Weight: 206.47 g/mol [1][2][4][5][6]

Executive Summary & Strategic Utility
4-Bromo-2-chloroaniline is not merely a reagent; it is a high-value halogenated scaffold

critical for the synthesis of dihydroquinazolines, azo dyes, and liquid crystal intermediates. Its

dual-halogen substitution pattern (bromo- and chloro- at ortho/para positions relative to the

amine) makes it highly reactive for palladium-catalyzed cross-coupling reactions (e.g.,

Buchwald-Hartwig amination, Suzuki coupling).

However, this utility comes with a significant biological cost: Methemoglobinemia. As a Senior

Application Scientist, I emphasize that safety protocols for this compound must move beyond

generic "lab hygiene" to specific hypoxia-prevention strategies. This guide synthesizes field-

proven handling techniques with toxicological mechanisms to ensure research continuity and

personnel safety.
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Unlike simple corrosives, the primary threat of 4-Bromo-2-chloroaniline is systemic and

metabolic. It acts as a "silent asphyxiant."

The Metabolic Trap
Upon absorption (dermal or inhalation), the compound undergoes hepatic bioactivation. The

amine group is oxidized by Cytochrome P450 enzymes, not to a benign metabolite, but to a

reactive N-hydroxylamine intermediate. This metabolite enters erythrocytes and oxidizes the

ferrous iron (

) in hemoglobin to ferric iron (

), creating Methemoglobin (MetHb).[7]

Physiological Impact: MetHb cannot bind oxygen.[7] Worse, it increases the oxygen affinity

of remaining normal hemoglobin (left shift of the dissociation curve), starving tissues of

oxygen even if blood

levels appear normal.

Visualization: Toxicity Pathway
The following diagram illustrates the metabolic activation and the specific intervention point for

Methylene Blue therapy.
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Figure 1: Mechanism of aniline-induced methemoglobinemia and therapeutic reversal.
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Trustworthiness in safety relies on redundancy. We utilize a "Swiss Cheese" model of defense

where engineering controls are the primary barrier, and PPE is the final fail-safe.

Engineering Controls (The First Line)
Containment: All weighing and transfer operations must occur within a certified chemical

fume hood or a powder containment enclosure.

Airflow Velocity: Maintain face velocity between 0.4 – 0.6 m/s (80–120 fpm). Higher velocities

can create turbulence that disperses the light powder.

Static Control: As a halogenated aromatic, the powder can be static-prone. Use anti-static

weigh boats and ionizing bars if handling quantities >10g to prevent "jumping" of particles.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for aromatic amines due to rapid permeation.

Protection Zone Recommended Material Scientific Rationale

Hand (Primary) Nitrile (Double Gloved)

Minimum thickness 0.11mm.

Change outer glove every 15

mins of active handling.

Hand (High Risk) Silver Shield / Laminate

Required for spill cleanup or

immersion. Aromatic amines

permeate standard rubber

rapidly.

Respiratory P3 / N100 Particulate

Only if hood use is impossible

(e.g., maintenance). The

compound has low vapor

pressure but high dust toxicity.

Body Tyvek Lab Coat

Disposable sleeves

recommended preventing cuff

contamination, a common

exposure route.
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Operational Protocols: Synthesis & Handling
Weighing and Solubilization
Objective: Eliminate airborne dust generation.

Pre-Weigh Prep: Place a damp paper towel in the hood work area (not touching the balance)

to act as a "dust trap" for stray particles.

Transfer: Do not pour from the stock bottle. Use a disposable spatula.

Solvation: Dissolve the solid immediately after weighing. Do not transport dry powder across

the lab.

Solvent Note: Highly soluble in DCM, Ethyl Acetate, and Methanol.

Safety Check: Once in solution, the inhalation risk drops, but dermal absorption risk

increases due to solvent carrier effects.

Reaction Setup
Temperature Control: Avoid open heating. Use oil baths or heating blocks with temperature

feedback. Overheating (>200°C) can release toxic bromide and chloride fumes.

Quenching: Acidic workups can protonate the amine, rendering it water-soluble and easier to

remove, but this also concentrates it in the aqueous waste.

Waste Disposal[4]
Segregation: Do not mix with general organic waste if possible. Label clearly as "Toxic:

Halogenated Aniline - Potential Methemoglobinemia Hazard."

Decontamination: Wipe down all surfaces with a surfactant-based cleaner (soap/water)

rather than pure organic solvents, which might spread the residue.

Emergency Response & Medical Management
Critical Note: Speed is vital. Methemoglobinemia symptoms (cyanosis, blue lips/fingernails)

may be delayed 1-4 hours after exposure.
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Exposure Response Workflow
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Figure 2: Triage and response workflow for 4-Bromo-2-chloroaniline exposure.

Medical Alert Card
Researchers working with >5g of this compound should carry a wallet card stating:
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"I work with Aniline Derivatives. In case of collapse or cyanosis (blue skin), suspect

Methemoglobinemia.[8] Standard Pulse Oximetry may be inaccurate. Treat with Oxygen and

consider Methylene Blue."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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